Cas no 51292-47-8 (1H-Pyrazole-1-acetic acid, 3,5-dibromo-)

• Product Name: 1H-Pyrazole-1-acetic acid, 3,5-dibromo-
• CAS No: 51292-47-8
• MF: C₅H₄Br₂N₂O₂
• MW: 283.905459403992
• MDL: MFCD31915970
• CID: 4013546
• PubChem ID: 20327977
• Update Time: 2025-10-23

1H-Pyrazole-1-acetic acid, 3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 3,5-dibromo-
• 2-(3,5-Dibromo-1H-pyrazol-1-yl)acetic acid
• SCHEMBL11632043
• A1-18394
• 51292-47-8
• 2-(3,5-dibromopyrazol-1-yl)acetic acid

• MDL： MFCD31915970
• Inchi： 1S/C5H4Br2N2O2/c6-3-1-4(7)9(8-3)2-5(10)11/h1H,2H2,(H,10,11)
• InChI Key： CVLOTZHXZCURKH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NN1CC(=O)O)Br

Computed Properties

• Exact Mass: 283.86190g/mol
• Monoisotopic Mass: 281.86395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1H-Pyrazole-1-acetic acid, 3,5-dibromo-

Introduction to 1H-Pyrazole-1-acetic acid, 3,5-dibromo (CAS No: 51292-47-8) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1H-Pyrazole-1-acetic acid, 3,5-dibromo (CAS No: 51292-47-8) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the fields of chemical biology and medicinal chemistry. Pyrazole derivatives, in general, are known for their structural versatility and biological activity, making them valuable scaffolds for drug discovery. The introduction of bromine atoms at the 3 and 5 positions of the pyrazole ring in this compound introduces unique electronic and steric properties that enhance its potential as a pharmacophore.

1H-Pyrazole-1-acetic acid, 3,5-dibromo is characterized by a pyrazole core linked to an acetic acid moiety, with bromine substituents at the 3 and 5 positions. This structural arrangement imparts a high degree of lipophilicity and reactivity, which are critical factors in the design of bioactive molecules. The presence of bromine atoms also makes this compound a suitable candidate for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole scaffolds. The brominated pyrazole derivatives have been particularly studied for their potential applications in oncology, inflammation, and infectious diseases. For instance, studies have shown that compounds with similar structural motifs can inhibit specific enzymes involved in cancer cell proliferation and survival. The 3,5-dibromo substitution pattern in 1H-Pyrazole-1-acetic acid is hypothesized to enhance binding affinity to target proteins by improving hydrophobic interactions and electronic complementarity.

One of the most compelling aspects of 1H-Pyrazole-1-acetic acid, 3,5-dibromo is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting kinases and other enzymes implicated in various diseases. The acetic acid side chain provides a versatile handle for further chemical modifications, enabling the creation of molecules with enhanced selectivity and potency. This adaptability has made 1H-Pyrazole-1-acetic acid a cornerstone in the development of next-generation therapeutics.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of brominated pyrazoles due to their ability to modulate biological pathways involved in disease progression. Preclinical studies have demonstrated that certain derivatives of this class exhibit promising antitumor activity by disrupting key signaling pathways that drive cancer growth. The 3,5-dibromo substitution pattern appears to be particularly effective in enhancing the efficacy of these compounds by improving their interaction with target enzymes.

Moreover, the chemical biology community has begun to investigate the role of brominated pyrazoles in modulating immune responses. Emerging evidence suggests that these compounds can influence immune cell function by interacting with receptors and signaling molecules involved in inflammation and immunity. This has opened up new avenues for treating autoimmune diseases and infections where immune dysregulation plays a critical role.

The synthesis of 1H-Pyrazole-1-acetic acid, 3,5-dibromo involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques such as cross-coupling reactions and halogenation methods are commonly employed to introduce the bromine atoms at the desired positions on the pyrazole ring. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, 1H-Pyrazole-1-acetic acid, 3,5-dibromo (CAS No: 51292-47-8) represents a promising compound with significant potential in drug discovery and development. Its unique structural features and biological activity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for brominated pyrazoles, compounds like this are poised to play a crucial role in advancing medical treatments.